Estra-1,3,5(10),6-tetraene-3,17-diol, diacetate, (17beta)-
Estra-1,3,5(10),6-tetraene-3,17-diol, diacetate, (17beta)-
Brand Name:
Vulcanchem
CAS No.:
1971-65-9
VCID:
VC0156719
InChI:
InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C
Molecular Formula:
C22H26O4
Molecular Weight:
354.4 g/mol
Estra-1,3,5(10),6-tetraene-3,17-diol, diacetate, (17beta)-
CAS No.: 1971-65-9
Main Products
VCID: VC0156719
Molecular Formula: C22H26O4
Molecular Weight: 354.4 g/mol
| CAS No. | 1971-65-9 |
|---|---|
| Product Name | Estra-1,3,5(10),6-tetraene-3,17-diol, diacetate, (17beta)- |
| Molecular Formula | C22H26O4 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17S)-3-acetyloxy-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChIKey | VKGRYSOZQFGDCK-AANPDWTMSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=C3C=CC(=C4)OC(=O)C)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C |
| Synonyms | 1,3,5(10),6-Estratetrene-3,17β-diol diacetate |
| PubChem Compound | 14284902 |
| Last Modified | Nov 11 2021 |
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